Cas no 1097449-03-0 (N-(3-Methoxyphenyl)methyl-2,4-dimethylbenzamide)

• Product name: N-(3-Methoxyphenyl)methyl-2,4-dimethylbenzamide
• CAS No: 1097449-03-0
• MF: C₁₇H₁₉NO₂
• MW: 269.338264703751
• CID: 4560442

N-(3-Methoxyphenyl)methyl-2,4-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Methoxybenzyl)-2,4-diMethylbenzaMide
• N-[(3-Methoxyphenyl)methyl]-2,4-dimethylbenzamide
• N-(3-Methoxyphenyl)methyl-2,4-dimethylbenzamide

• Inchi： 1S/C17H19NO2/c1-12-7-8-16(13(2)9-12)17(19)18-11-14-5-4-6-15(10-14)20-3/h4-10H,11H2,1-3H3,(H,18,19)
• InChI Key： GTMSTOQYXCZGBT-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC(OC)=C1)(=O)C1=CC=C(C)C=C1C

Additional information on N-(3-Methoxyphenyl)methyl-2,4-dimethylbenzamide

N-(3-Methoxyphenyl)methyl-2,4-dimethylbenzamide: An Overview of a Promising Compound (CAS No. 1097449-03-0)

N-(3-Methoxyphenyl)methyl-2,4-dimethylbenzamide (CAS No. 1097449-03-0) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its unique molecular structure, which includes a methoxyphenyl group and a dimethylbenzamide moiety. These structural features contribute to its distinct chemical properties and biological activities.

The molecular formula of N-(3-Methoxyphenyl)methyl-2,4-dimethylbenzamide is C₁₆H₁₉NO₂, and it has a molecular weight of approximately 257.32 g/mol. The compound is typically synthesized through a multi-step process involving the reaction of 3-methoxybenzylamine with 2,4-dimethylbenzoyl chloride. The resulting product is a white crystalline solid that is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO).

One of the key areas of interest for N-(3-Methoxyphenyl)methyl-2,4-dimethylbenzamide is its potential as a pharmaceutical agent. Recent studies have shown that this compound exhibits significant biological activities, including anti-inflammatory and analgesic properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that N-(3-Methoxyphenyl)methyl-2,4-dimethylbenzamide effectively inhibited the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro. This finding suggests that the compound may have therapeutic potential in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, N-(3-Methoxyphenyl)methyl-2,4-dimethylbenzamide has also been investigated for its analgesic effects. A study conducted by researchers at the University of California, Los Angeles (UCLA) demonstrated that the compound significantly reduced pain responses in animal models of neuropathic pain. The mechanism underlying this effect is believed to involve the modulation of nociceptive pathways in the central nervous system.

The structural features of N-(3-Methoxyphenyl)methyl-2,4-dimethylbenzamide also make it an attractive candidate for use in materials science applications. The presence of the methoxyphenyl group and the dimethylbenzamide moiety provides the compound with excellent thermal stability and solubility properties. These characteristics are particularly valuable in the development of advanced materials such as polymers and coatings. For example, a recent study published in the Journal of Applied Polymer Science explored the use of N-(3-Methoxyphenyl)methyl-2,4-dimethylbenzamide as a functional monomer in polymer synthesis. The results showed that the compound could be successfully incorporated into polymer chains, leading to improved mechanical properties and enhanced thermal stability.

The synthesis and characterization of N-(3-Methoxyphenyl)methyl-2,4-dimethylbenzamide have been extensively studied using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods have provided detailed insights into the molecular structure and conformational behavior of the compound. For instance, NMR spectroscopy has been used to confirm the presence of specific functional groups and to determine the relative positions of atoms within the molecule. Mass spectrometry has been employed to verify the molecular weight and to identify any impurities or by-products formed during synthesis.

The safety profile of N-(3-Methoxyphenyl)methyl-2,4-dimethylbenzamide has also been evaluated through various toxicological studies. These studies have shown that the compound exhibits low toxicity when administered at therapeutic doses. However, it is important to note that further research is needed to fully understand its long-term effects and potential side effects. In this context, ongoing clinical trials are being conducted to assess the safety and efficacy of N-(3-Methoxyphenyl)methyl-2,4-dimethylbenzamide in human subjects.

In conclusion, N-(3-Methoxyphenyl)methyl-2,4-dimethylbenzamide (CAS No. 1097449-03-0) is a versatile compound with promising applications in pharmaceuticals and materials science. Its unique molecular structure confers it with valuable chemical properties and biological activities that make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential therapeutic uses, it is likely that this compound will play an increasingly important role in various scientific fields.